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CAS No.: 77791-08-3

Cat. No.: B182711
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For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(2-chlorophenyl)-3-methylbenzamide is a chemical compound belonging to the
benzanilide class, a group of molecules recognized for their diverse and significant biological
activities. This guide provides a comprehensive overview of its nomenclature, physicochemical
properties, synthesis, and structural characteristics, compiled to support ongoing and future
research and development efforts.

Nomenclature and Synonyms

Correctly identifying a chemical compound is fundamental for accurate research and
communication. The nomenclature for this compound can be understood through its structural
components: a 3-methylbenzoyl group attached to a 2-chloroaniline moiety via an amide
linkage.

Systematic and Common Names:
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Identifier Type Identifier
IUPAC Name N-(2-chlorophenyl)-3-methylbenzamide
Synonym 2'-chloro-3-methylbenzanilide

Note: While "2'-chloro-3-methylbenzanilide"” is a descriptive synonym, "N-(2-chlorophenyl)-3-
methylbenzamide" is the preferred IUPAC nomenclature.

A definitive CAS Registry Number for this specific isomer has not been prominently found in
public databases, highlighting the importance of using its systematic IUPAC name for
unambiguous identification.

Chemical Structure and Properties

The molecular structure of N-(2-chlorophenyl)-3-methylbenzamide dictates its physical and
chemical behavior.

Chemical Structure

The structure comprises a central amide group connecting a 3-methylphenyl ring (from 3-
methylbenzoic acid) and a 2-chlorophenyl ring (from 2-chloroaniline).

graph "N-(2-chlorophenyl)-3-methylbenzamide" {
layout=neato;
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Figure 2: General synthesis pathway for N-(2-chlorophenyl)-3-

methylbenzamide.

Experimental Protocol (Exemplary)

While a specific detailed protocol for N-(2-chlorophenyl)-3-

methylbenzamide is not available,

a general procedure based on the

synthesis of similar benzanilides is as follows. This protocol should
be adapted and optimized for specific laboratory conditions.

Materials:
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3-Methylbenzoyl chloride

2-Chloroaniline

Anhydrous solvent (e.g., dichloromethane, tetrahydrofuran)

Base (e.g., pyridine, triethylamine, or aqueous sodium hydroxide)
Hydrochloric acid (for workup)

Sodium bicarbonate solution (for workup)

Brine

Anhydrous sodium sulfate or magnesium sulfate

Ethanol (for recrystallization)

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 2-chloroaniline
(1.0 equivalent) in the chosen anhydrous solvent under an inert
atmosphere (e.g., nitrogen or argon).

Addition of Base: Add the base (1.1-1.2 equivalents). If using an
aqueous base like NaOH, the reaction would be biphasic.

Addition of Acyl Chloride: Cool the mixture in an ice bath. Slowly
add a solution of 3-methylbenzoyl chloride (1.05 equivalents) in the
same solvent to the stirred reaction mixture.

Reaction: Allow the reaction to warm to room temperature and stir
for several hours. Monitor the progress of the reaction by thin-
layer chromatography (TLC).

Workup:

o Quench the reaction with water.
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o If the solvent is water-immiscible, separate the organic layer.
Wash the organic layer sequentially with dilute hydrochloric acid,
water, saturated sodium bicarbonate solution, and brine.

o Dry the organic layer over anhydrous sodium sulfate or magnesium

sulfate.

e Purification:

o Filter off the drying agent and concentrate the organic solution
under reduced pressure to obtain the crude product.

o Purify the crude product by recrystallization from a suitable
solvent, such as ethanol, to yield pure N-(2-chlorophenyl)-3-

methylbenzamide.[1]

Spectral Characterization

The structure of N-(2-chlorophenyl)-3-methylbenzamide is confirmed

through various spectroscopic techniques.

Infrared (IR) Spectroscopy

The IR spectrum of N-(2-chlorophenyl)-3-methylbenzamide will exhibit
characteristic absorption bands for its functional groups.

Functional Group

Expected Absorption Range (cm-1)

N-H Stretch

3500 - 3300 (m)

Aromatic C-H Stretch

~3030 (v)

C=0 Stretch (Amide I)

1690 - 1630 (s)

N-H Bend (Amide II)

1650 - 1580 (m)

Aromatic C=C Bending

1700 - 1500 (m,m)
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Nuclear Magnetic Resonance (NMR)
Spectroscopy

Both 'H and '3C NMR spectroscopy are crucial for the structural
elucidation of this compound.

e 'H NMR: The spectrum will show distinct signals for the aromatic
protons on both the 2-chlorophenyl and 3-methylphenyl rings, a
singlet for the methyl group protons, and a broad singlet for the
amide N-H proton. The chemical shifts and coupling patterns of the
aromatic protons will be indicative of their substitution patterns.

e 13C NMR: The spectrum will display signals for all 14 carbon atoms,
including the carbonyl carbon of the amide group (typically in the
165-175 ppm range), the methyl carbon, and the aromatic carbons.

While specific spectral data for this compound is not readily
available in public databases, its synthesis and characterization by
NMR have been reported in the literature.[1]

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the compound.
The high-resolution mass spectrum (HRMS) will provide the exact mass,
confirming the molecular formula Ci4H12CINO. Fragmentation patterns
can also provide further structural information.

Biological Activity and Potential

Applications

While specific biological activity data for N-(2-chlorophenyl)-3-
methylbenzamide is limited in the public domain, the benzanilide
scaffold is a well-known pharmacophore present in numerous
biologically active compounds. Derivatives of benzamide have been
reported to exhibit a wide range of pharmacological activities,
including:
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e Anticonvulsant activity[2]
e Anticancer properties
e Antimicrobial effects

The specific substitution pattern of a chloro group on the aniline
ring and a methyl group on the benzoyl ring in N-(2-chlorophenyl)-3-
methylbenzamide suggests it could be a subject of interest for
screening in various biological assays to explore its potential
therapeutic applications. Further research is warranted to elucidate
the specific biological profile of this compound.

Conclusion

N- (2-chlorophenyl) -3-methylbenzamide is a distinct chemical entity
with a well-defined structure. This guide has provided a comprehensive
overview of its nomenclature, physicochemical properties, a general
synthesis protocol, and expected spectral characteristics. While
specific biological activity data is not yet widely available, its
structural similarity to other biologically active benzanilides
suggests it is a compound of interest for further investigation in
medicinal chemistry and drug discovery. The information compiled
herein serves as a valuable resource for researchers and scientists
working with this and related compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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